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Compound of Interest

Compound Name: SMIP004
CAS No.: 143360-00-3
Cat. No.: B1681834
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

SMIP004, or N-(4-butyl-2-methyl-phenyl) acetamide, is a small molecule inhibitor with
demonstrated anti-cancer properties. It selectively induces apoptosis in cancer cells through a
multi-faceted mechanism involving the inhibition of the S-phase kinase-associated protein 2
(SKP2), leading to the stabilization of the cyclin-dependent kinase inhibitor p27Kip1.
Furthermore, SMIP004 disrupts mitochondrial respiration, which triggers oxidative stress and
activates the unfolded protein response (UPR), culminating in cell cycle arrest and apoptosis.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activity of SMIP004, including detailed experimental
protocols and a summary of key quantitative data.

Chemical Structure and Properties
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SMIP004 is a synthetic organic compound with the [IUPAC name N-(4-butyl-2-methyl-phenyl)
acetamide. Its chemical structure and key properties are summarized below.

Table 1: Chemical and Physical Properties of SMIP004

Property Value Reference

N-(4-butyl-2-methyl-phenyl)

IUPAC Name )
acetamide
Molecular Formula C13H19NO
Molecular Weight 205.30 g/mol
CAS Number 143360-00-3
CC1=C(NC(C)=0)C=Cc(CcCcC
SMILES
C)=C1
Appearance White to off-white solid [1]
Purity >98% (by HPLC)
N DMSO: = 100 mg/mL (487.09
Solubility [1]
mM)
Powder: -20°C for 3 years; 4°C
Storage for 2 years. In solvent: -80°C [1]

for 2 years; -20°C for 1 year.

Biological Activity and Mechanism of Action

SMIP004 exhibits selective cytotoxicity towards cancer cells, primarily through the induction of
apoptosis. Its mechanism of action is centered on two key cellular processes: inhibition of the
SKP2 E3 ubiquitin ligase and disruption of mitochondrial function.

SKP2 Inhibition and Cell Cycle Regulation

SMIP004 acts as an inhibitor of SKP2, a critical component of the SCF (SKP1-CUL1-F-box) E3
ubiquitin ligase complex.[2][3] SKP2 is responsible for the ubiquitination and subsequent
proteasomal degradation of the cyclin-dependent kinase (CDK) inhibitor p27Kipl.[2] By
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inhibiting SKP2, SMIP004 leads to the stabilization and accumulation of p27Kip1.[2] Elevated
levels of p27Kipl, in turn, inhibit the activity of CDK2/cyclin E and CDK2/cyclin A complexes,
leading to a G1 phase cell cycle arrest.[4]

Mitochondrial Disruption and Oxidative Stress

A crucial aspect of SMIP004's pro-apoptotic activity is its ability to disrupt mitochondrial
respiration.[5] This leads to an increase in the production of reactive oxygen species (ROS),
inducing a state of oxidative stress within the cancer cells.[5] The elevated ROS levels trigger
the unfolded protein response (UPR), a cellular stress response pathway.[5]

Induction of Apoptosis

The culmination of SKP2 inhibition, cell cycle arrest, and UPR activation is the induction of
apoptosis. SMIP004 has been shown to downregulate the expression of anti-apoptotic proteins
and upregulate the expression of pro-apoptotic proteins.[6] The UPR, when prolonged or
severe due to persistent oxidative stress, can switch from a pro-survival to a pro-apoptotic
signaling pathway.[5]

Signaling Pathways

The signaling pathways affected by SMIP004 are complex and interconnected. The following
diagrams illustrate the key pathways involved in its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1681834?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/smip004.html
https://www.selleckchem.com/datasheet/smip004-E704200-DataSheet.html
https://pubchem.ncbi.nlm.nih.gov/compound/90165
https://pubchem.ncbi.nlm.nih.gov/compound/90165
https://www.selleckchem.com/products/smip004.html
https://www.chemeo.com/cid/19-384-5/Acetamide-N-butyl
https://www.chemeo.com/cid/19-384-5/Acetamide-N-butyl
https://pubchem.ncbi.nlm.nih.gov/compound/N-butyl-N-methyl-acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-butyl-N-methyl-acetamide
https://www.benchchem.com/product/b1681834/docs#an-in-depth-technical-guide-to-smip004-chemical-structure-properties-and-biological-activity
https://www.benchchem.com/product/b1681834/docs#an-in-depth-technical-guide-to-smip004-chemical-structure-properties-and-biological-activity
https://www.benchchem.com/product/b1681834/docs#an-in-depth-technical-guide-to-smip004-chemical-structure-properties-and-biological-activity
https://www.benchchem.com/product/b1681834/docs#an-in-depth-technical-guide-to-smip004-chemical-structure-properties-and-biological-activity
https://www.benchchem.com/product/b1681834?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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